molecular formula C9H8N2O3 B8471084 1h-Isoindol-1-one,2,3-dihydro-5-methyl-6-nitro-

1h-Isoindol-1-one,2,3-dihydro-5-methyl-6-nitro-

Cat. No.: B8471084
M. Wt: 192.17 g/mol
InChI Key: OPMMSWHFPNDXOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Isoindol-1-one,2,3-dihydro-5-methyl-6-nitro- is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Isoindol-1-one,2,3-dihydro-5-methyl-6-nitro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Isoindol-1-one,2,3-dihydro-5-methyl-6-nitro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8N2O3

Molecular Weight

192.17 g/mol

IUPAC Name

5-methyl-6-nitro-2,3-dihydroisoindol-1-one

InChI

InChI=1S/C9H8N2O3/c1-5-2-6-4-10-9(12)7(6)3-8(5)11(13)14/h2-3H,4H2,1H3,(H,10,12)

InChI Key

OPMMSWHFPNDXOF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1[N+](=O)[O-])C(=O)NC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Methyl-2,3-dihydro-isoindol-1-one (1.00 g, 6.79 mmol) was taken up in sulfuric acid and cooled to 0° C. One equivalent of nitric acid was added to the solution and the mixture was allowed to slowly warm to room temp and stir for 12 h. The reaction mixture was poured into ice water and the aqueous layer was extracted four times with ethyl acetate and the combined organic layers were washed with water, brine and dried over anhydrous magnesium sulfate. The solution was filtered and the solvent removed under reduced pressure. Two products were isolated by flash chromatography. (10% methanol-ethyl acetate) Yield 813.40 mg of the 4-nitro and 100 mg of the 6-nitro. 1H NMR (300 MHz, d6-DMSO): 4-nitro δ 7.76 (s, 1H), 8.19 (s, 1H), 8.98 (bs, 1H); 6-nitro δ 7.69 (d, J=9 Hz, 1H), 7.84 (d, J=9 Hz), 8.91 (bs, 1H).
Quantity
1 g
Type
reactant
Reaction Step One
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[Compound]
Name
ice water
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[Compound]
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6-nitro
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100 mg
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reactant
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[Compound]
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4-nitro
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0 (± 1) mol
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reactant
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[Compound]
Name
6-nitro
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0 (± 1) mol
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solvent
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